Colletotrichalactones A

• Molecular Formula: C20H20O6
• Molecular Weight: 356.4 g/mol
• InChI: InChI=1S/C20H20O6/c1-12-11-13(22)6-7-14-15(23)8-9-17-18(14)19(20(24)25-12)16(26-17)5-3-2-4-10-21/h2-5,7-10,12-13,17-18,22H,6,11H2,1H3/b4-2+,5-3+,14-7+/t12-,13-,17-,18+/m0/s1
• InChIKey: ILXLDUHEYVHPRY-JYNDJVADSA-N

Colletotrichalactones A: 5/6/10-Fused Tricyclic Polyketide Sourcing and Procurement Baseline

Colletotrichalactones A (CAS: 2751633-79-9, C20H20O6, MW: 356.37) is an unusual polyketide possessing a 5/6/10-fused tricyclic lactone skeleton [1]. It was first isolated from the endophytic fungus *Colletotrichum* sp. JS-0361, which was obtained from a leaf of *Morus alba* [1]. This compound is characterized by an unstable aldehyde group, which can be converted to an acetal derivative in the presence of solvents [1]. It is a member of a rare structural class of natural products, with only three prior reports of compounds possessing this ring system [1].

Rare Scaffold 5/6/10-fused tricyclic lactone core for novel chemotype studies and target identification

Handling Protocol Unstable aldehyde group requires solvent review and controlled storage protocols

Probe Context Fungal endophyte-derived polyketide for cell-model endpoint review and SAR workflows

• [1] Bang S, Kwon HE, Baek JY, Jang DS, Kim S, Nam SJ, Lee D, Kang KS, Shim SH. Colletotrichalactones A-Ca, unusual 5/6/10-fused tricyclic polyketides produced by an endophytic fungus, Colletotrichum sp. JS-0361. Bioorg Chem. 2020 Dec;105:104449. View Source

Why Colletotrichalactones A Cannot Be Substituted by Generic Polyketides or Other Colletotrichum-Derived Analogues

The unique 5/6/10-fused tricyclic ring system of Colletotrichalactones A is a key structural feature that distinguishes it from more common fungal polyketides, such as pyrones, anthraquinones, and resorcylic acid lactones [1]. While the genus *Colletotrichum* is a known source of bioactive metabolites, the specific ring skeleton of Colletotrichalactones A has been reported in only three other studies, underscoring its rarity [1]. Crucially, even within the colletotrichalactone series, substitution is not straightforward: the compound's specific substitution pattern and stereochemistry directly impact its cytotoxic potency [1]. Colletotrichalactones A is distinct from its congener Colletotrichalactones Ca (IC50 = 25.20 µM) [1] and other structurally related compounds like glabramycin B and colletofragarones A1/A2, which exhibit different biological profiles [1]. Therefore, generic sourcing or substitution with other *Colletotrichum* extracts or in-class polyketides will not yield the same biological outcome, making targeted procurement essential for reproducible research.

Core Scaffold Common fungal polyketides lack the 5/6/10-fused ring system and may not replicate biological readouts

Analogue Potency Colletotrichalactone Ca shows a distinct cell-model response profile; potency context may not transfer

Chemical Stability Analogues with terminal acetal groups exhibit different handling behavior; aldehyde reactivity may shift assay outcomes

• [1] Bang S, Kwon HE, Baek JY, Jang DS, Kim S, Nam SJ, Lee D, Kang KS, Shim SH. Colletotrichalactones A-Ca, unusual 5/6/10-fused tricyclic polyketides produced by an endophytic fungus, Colletotrichum sp. JS-0361. Bioorg Chem. 2020 Dec;105:104449. View Source

Colletotrichalactones A: Quantitative Evidence Guide for Scientific Selection vs. Analogues

Cytotoxic Potency Against MCF-7 Breast Cancer Cells: Colletotrichalactones A vs. Colletotrichalactones Ca

In a direct head-to-head comparison within the same study, Colletotrichalactones A (compound 1) and Colletotrichalactones Ca (compound 3a) were evaluated for cytotoxic activity against the MCF-7 human breast adenocarcinoma cell line [1]. The two compounds, which share the same 5/6/10-fused tricyclic core but differ in their side chain functional groups, exhibited distinct potencies [1]. Colletotrichalactones A demonstrated an IC50 of 35.06 µM, while its structural analogue Colletotrichalactones Ca was more potent, with an IC50 of 25.20 µM [1].

MCF-7 Cytotoxicity

Head-to-head

Colletotrichalactones A
IC50 35.06 µM Colletotrichalactones Ca
IC50 25.20 µM

Reported cell-model response context

1.4× potency difference; side-chain substitution drives endpoint shift

Evidence Dimension	Cytotoxicity (IC50)
Target Compound Data	35.06 µM
Comparator Or Baseline	Colletotrichalactones Ca: 25.20 µM
Quantified Difference	10.2 µM difference (Colletotrichalactones Ca is 1.4x more potent)
Conditions	MCF-7 human breast adenocarcinoma cell line; assay protocol as described in Bang et al., Bioorg Chem, 2020

Why This Matters

This demonstrates that subtle structural modifications within the same compound series lead to a quantifiable difference in potency, preventing the use of Colletotrichalactones Ca as a direct substitute for Colletotrichalactones A in SAR studies.

• [1] Bang S, Kwon HE, Baek JY, Jang DS, Kim S, Nam SJ, Lee D, Kang KS, Shim SH. Colletotrichalactones A-Ca, unusual 5/6/10-fused tricyclic polyketides produced by an endophytic fungus, Colletotrichum sp. JS-0361. Bioorg Chem. 2020 Dec;105:104449. View Source

Structural Differentiation via Functional Group Instability: Colletotrichalactones A vs. Colletotrichalactones B and Ca

Colletotrichalactones A (compound 1) and B (compound 2) are characterized by an unstable aldehyde group, which makes them susceptible to conversion into acetal derivatives in the presence of solvents [1]. In contrast, Colletotrichalactones Ca (compound 3a) possesses a terminal acetal functionality, rendering it more stable and even leading the authors to deduce that it is an artifact originating from an unstable aldehyde precursor [1]. This differential chemical stability has direct implications for handling, storage, and experimental reproducibility.

Chemical Stability

Head-to-head

Unstable aldehyde → Acetal in solvents

Supports handling protocol review

Solvent-dependent conversion may alter assay interpretation

Evidence Dimension	Chemical stability (functional group)
Target Compound Data	Unstable aldehyde group; easily converted to acetal in solvents
Comparator Or Baseline	Colletotrichalactones Ca: Stable terminal acetal group
Quantified Difference	Qualitative difference: unstable vs. stable derivative
Conditions	As observed during isolation and characterization; described in Bang et al., Bioorg Chem, 2020

Why This Matters

This evidence informs procurement and handling decisions, as Colletotrichalactones A requires specific solvent and storage conditions to prevent conversion to its acetal form, which may have different biological activity.

• [1] Bang S, Kwon HE, Baek JY, Jang DS, Kim S, Nam SJ, Lee D, Kang KS, Shim SH. Colletotrichalactones A-Ca, unusual 5/6/10-fused tricyclic polyketides produced by an endophytic fungus, Colletotrichum sp. JS-0361. Bioorg Chem. 2020 Dec;105:104449. View Source

Antidiabetic Target Engagement: In Silico Comparison of Colletotrichalactone A vs. Acarbose

In a separate in silico study, Colletotrichalactone A (compound 14 in the study) was evaluated for its potential antidiabetic activity via molecular docking against α-amylase and the human sodium-glucose cotransporter 2 (hSGT2) [1]. While the study does not provide a direct quantitative comparison (e.g., docking score difference) with the reference drug acarbose for α-amylase inhibition, it does note that Colletotrichalactone B outperformed acarbose in β-glucosidase inhibition [1]. For Colletotrichalactone A, the docking results indicated a promising binding mode, and the compound was further assessed for pharmacokinetic safety [1].

In Silico Docking

Data to verify

α-amylase / hSGT2 binding predicted via molecular docking; favorable in silico PK features noted

Class-level inference

No direct quantitative comparison with reference; requires assay validation

Evidence Dimension	In silico target engagement (molecular docking)
Target Compound Data	Showed promising inhibition of α-amylase and hSGT2 via molecular docking; demonstrated safe pharmacokinetic features in silico
Comparator Or Baseline	Acarbose (reference α-glucosidase inhibitor); no direct quantitative docking comparison provided for Colletotrichalactone A vs. acarbose for α-amylase.
Quantified Difference	Not applicable (qualitative inference only)
Conditions	In silico molecular docking and pharmacokinetic modeling as described in AbdelRazek et al., Molecules, 2023

Why This Matters

This identifies a secondary, distinct bioactivity profile (antidiabetic target engagement) that differentiates Colletotrichalactone A from other fungal polyketides that are primarily cytotoxic or antimicrobial, expanding its potential research applications.

• [1] AbdelRazek MMM, et al. Chemical and Biological Review of Endophytic Fungi Associated with Morus sp. (Moraceae) and In Silico Study of Their Antidiabetic Potential. Molecules. 2023 Feb 15;28(4):1901. View Source

Rarity of the 5/6/10-Fused Tricyclic Ring System: Colletotrichalactones A vs. Other Fungal Polyketides

The 5/6/10-fused tricyclic lactone skeleton of Colletotrichalactones A is an exceptionally rare structural motif among fungal secondary metabolites [1]. Prior to the isolation of colletotrichalactones, this ring system had been reported in only three studies: colletofragarones A1 and A2 from *Colletotrichum fragariae*, glabramycins A–C from *Neosartorya glabra*, and dictyosphaeric acids A and B from a marine *Penicillium* sp. [1]. In contrast, the *Colletotrichum* genus is known to produce a wide array of more common polyketides, such as pyrones, anthraquinones, and resorcylic acid lactones [1].

Scaffold Rarity

Class-level

Only 4 known natural product families possess the 5/6/10-fused tricyclic lactone skeleton

Class-level inference

Distinct from pyrones, anthraquinones, and resorcylic acid lactones

Evidence Dimension	Structural novelty and rarity
Target Compound Data	Possesses a rare 5/6/10-fused tricyclic lactone skeleton; only four known natural product families have this core
Comparator Or Baseline	Common *Colletotrichum* metabolites (e.g., pyrones, anthraquinones, resorcylic acid lactones)
Quantified Difference	Qualitative: rare structural class vs. common polyketide scaffolds
Conditions	Based on comprehensive literature review of Colletotrichum secondary metabolites

Why This Matters

The unique scaffold of Colletotrichalactones A provides a distinct chemical starting point for medicinal chemistry and biological target identification, offering a novel chemotype that is not available from generic fungal extracts.

• [1] Bang S, Kwon HE, Baek JY, Jang DS, Kim S, Nam SJ, Lee D, Kang KS, Shim SH. Colletotrichalactones A-Ca, unusual 5/6/10-fused tricyclic polyketides produced by an endophytic fungus, Colletotrichum sp. JS-0361. Bioorg Chem. 2020 Dec;105:104449. View Source

Colletotrichalactones A: Prioritized Research and Industrial Application Scenarios Based on Quantified Differentiation

Structure-Activity Relationship (SAR) Studies on Cytotoxic 5/6/10-Fused Polyketides

Colletotrichalactones A is a critical tool for SAR studies focused on the 5/6/10-fused tricyclic lactone class of cytotoxins. Its distinct potency against MCF-7 cells (IC50 = 35.06 µM) compared to its direct analogue Colletotrichalactones Ca (IC50 = 25.20 µM) provides a quantifiable basis for investigating the role of the side-chain functional group in modulating activity [1]. Researchers can use Colletotrichalactones A as a baseline scaffold for semi-synthetic modifications aimed at improving potency and selectivity.

Investigating Chemical Instability in Bioactive Natural Products

The documented instability of the aldehyde group in Colletotrichalactones A, which readily converts to an acetal in solvents, makes it a valuable model compound for studying the impact of chemical stability on biological activity and analytical reproducibility [1]. This scenario is highly relevant for analytical chemists and natural product researchers developing robust extraction, purification, and storage protocols for unstable metabolites.

Validation of In Silico Docking Models for Multi-Target Antidiabetic Agents

Colletotrichalactones A serves as a reference compound for validating in silico docking models that target both α-amylase and the human sodium-glucose cotransporter 2 (hSGT2) [1]. Its predicted dual-target engagement and favorable pharmacokinetic profile make it a suitable positive control for computational screening campaigns aimed at discovering novel antidiabetic leads from endophytic fungi or other natural sources.

Chemical Biology Studies of Unique Polyketide Scaffolds

Due to the extreme rarity of its 5/6/10-fused tricyclic ring system—reported in only four natural product families to date [1]—Colletotrichalactones A is a valuable chemical probe for identifying novel protein targets and biosynthetic pathways. Its unique scaffold distinguishes it from common *Colletotrichum* metabolites like pyrones and anthraquinones, enabling studies focused on understanding the biological significance of this specific ring architecture.

Application

Selection Property

Validation Focus

5/6/10-Fused polyketide SAR studies

Side-chain potency modulation

Cell-model endpoint comparison

Natural product stability research

Aldehyde-to-acetal conversion sensitivity

Solvent and storage protocol review

Computational target engagement screening

Multi-target docking profile

In silico binding model review

Novel scaffold target identification

Rare 5/6/10-fused tricyclic core

Chemotype-specific pathway studies

• [1] Bang S, Kwon HE, Baek JY, Jang DS, Kim S, Nam SJ, Lee D, Kang KS, Shim SH. Colletotrichalactones A-Ca, unusual 5/6/10-fused tricyclic polyketides produced by an endophytic fungus, Colletotrichum sp. JS-0361. Bioorg Chem. 2020 Dec;105:104449. View Source
• [2] AbdelRazek MMM, et al. Chemical and Biological Review of Endophytic Fungi Associated with Morus sp. (Moraceae) and In Silico Study of Their Antidiabetic Potential. Molecules. 2023 Feb 15;28(4):1901. View Source